Cas no 97707-82-9 (1-methyl-4-[(4-pentylphenoxy)methyl]benzene)
97707-82-9 structure
Product Name:1-methyl-4-[(4-pentylphenoxy)methyl]benzene
CAS No:97707-82-9
MF:C19H24O
MW:268.393265724182
CID:1989420
PubChem ID:176646
Update Time:2025-04-21
1-methyl-4-[(4-pentylphenoxy)methyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-[(4-pentylphenoxy)methyl]benzene
- Benzene, 1-methyl-4-((4-pentylphenoxy)methyl)-
- SCHEMBL12040563
- DTXSID00243157
- AI 3-63701
- 97707-82-9
- 1-[(4-methylphenyl)methoxy]-4-pentyl-benzene
-
- Inchi: 1S/C19H24O/c1-3-4-5-6-17-11-13-19(14-12-17)20-15-18-9-7-16(2)8-10-18/h7-14H,3-6,15H2,1-2H3
- InChI Key: QMNAFJWJYZYALY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C)=CC=1)C1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 268.183
- Monoisotopic Mass: 268.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.984
- Boiling Point: 384.7°C at 760 mmHg
- Flash Point: 154.9°C
- Refractive Index: 1.54
1-methyl-4-[(4-pentylphenoxy)methyl]benzene Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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